Cas no 1543076-37-4 ((2-Bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone)

• Product Name: (2-Bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
• CAS No: 1543076-37-4
• MF: C₁₂H₁₁BrF₃NO
• MW: 322.121052980423
• MDL: MFCD25132867
• CID: 5079493
• Update Time: 2026-03-01

(2-Bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone

• MDL： MFCD25132867
• Inchi： 1S/C12H11BrF3NO/c13-10-4-3-8(12(14,15)16)7-9(10)11(18)17-5-1-2-6-17/h3-4,7H,1-2,5-6H2
• InChI Key： HFVKRXQDTXASOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3

Additional information on (2-Bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone

Introduction to (2-Bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone (CAS No. 1543076-37-4)

(2-Bromo-5-(trifluoromethyl)phenyl) (pyrrolidin-1-yl)methanone) is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1543076-37-4, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents.

The molecular structure of this compound features a 2-bromo-5-(trifluoromethyl)phenyl group bonded to a pyrrolidin-1-yl)methanone moiety. The presence of both bromine and trifluoromethyl substituents enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the pyrrolidinone core suggests potential bioactivity, which has been explored in various pharmacological studies.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The 2-bromo-5-(trifluoromethyl)phenyl group is particularly noteworthy, as it can be used to modulate the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been leveraged in the design of compounds with potential antiviral and anticancer properties.

The pyrrolidin-1-yl)methanone component of the molecule adds another layer of complexity, offering opportunities for further functionalization. Researchers have utilized this moiety to create derivatives with enhanced solubility and improved pharmacokinetic profiles. Such modifications are crucial for optimizing drug candidates for clinical use.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with reduced side effects. The structural features of (2-bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone make it an attractive scaffold for such inhibitors.

Recent studies have also explored the use of this compound in the development of antimicrobial agents. The bromine and trifluoromethyl groups contribute to its ability to disrupt bacterial cell membranes and inhibit vital metabolic pathways. This has led to investigations into its efficacy against multidrug-resistant strains of bacteria, highlighting its potential as a novel antimicrobial agent.

The compound's versatility extends to its application in materials science. The unique electronic properties conferred by the substituents make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By tuning the electronic structure through strategic functionalization, researchers aim to develop more efficient and sustainable electronic devices.

In conclusion, (2-bromo-5-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone (CAS No. 1543076-37-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to complex challenges. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.